trans-2-{[(Furan-2-yl)methyl](methyl)amino}cyclobutan-1-ol

• IUPAC Name: (1R,2R)-2-[furan-2-ylmethyl(methyl)amino]cyclobutan-1-ol
• InChI: InChI=1S/C10H15NO2/c1-11(9-4-5-10(9)12)7-8-3-2-6-13-8/h2-3,6,9-10,12H,4-5,7H2,1H3/t9-,10-/m1/s1
• InChI Key: HVRNHFBYDIROSM-NXEZZACHSA-N
• Canonical SMILES: CN(CC1=CC=CO1)C2CCC2O
• Isomeric SMILES: CN(CC1=CC=CO1)[C@@H]2CC[C@H]2O
• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol

Description

Trans-2-{[(Furan-2-yl)methyl](methyl)amino}cyclobutan-1-ol (TFMAC) is a cyclic organic compound composed of five atoms of carbon, two atoms of oxygen, two atoms of nitrogen, and one atom of hydrogen. It is an important intermediate in the synthesis of many pharmaceuticals and other compounds. TFMAC has been used in a variety of scientific research applications, including the study of drug metabolism, drug delivery systems, and enzyme inhibition.

Scientific Research Applications

Trans-2-{[(Furan-2-yl)methyl](methyl)amino}cyclobutan-1-ol has been used in a variety of scientific research applications. It has been used to study the metabolism of drugs, as well as to study the mechanism of action of drugs and their metabolic pathways. trans-2-{[(Furan-2-yl)methyl](methyl)amino}cyclobutan-1-ol has also been used in the development of drug delivery systems, such as nanoparticles and liposomes, and it has been used to study enzyme inhibition.

Mechanism of Action

Trans-2-{[(Furan-2-yl)methyl](methyl)amino}cyclobutan-1-ol is an intermediate in the synthesis of many pharmaceuticals and other compounds. It functions as a catalyst in the formation of other compounds, such as drugs and metabolites. It is also involved in the metabolism of drugs, as it helps to break down drugs into their active metabolites.
Biochemical and Physiological Effects
trans-2-{[(Furan-2-yl)methyl](methyl)amino}cyclobutan-1-ol has been studied for its biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-oxidant properties, and it has been shown to have an effect on the metabolism of drugs. trans-2-{[(Furan-2-yl)methyl](methyl)amino}cyclobutan-1-ol has also been shown to have an effect on the activity of enzymes, and it has been shown to have an effect on the absorption of drugs.

Advantages and Limitations for Lab Experiments

Trans-2-{[(Furan-2-yl)methyl](methyl)amino}cyclobutan-1-ol has several advantages for use in laboratory experiments. It is easy to synthesize, and it is stable in a variety of solvents and temperatures. It is also non-toxic and has low volatility, making it safe to use in laboratory experiments. However, trans-2-{[(Furan-2-yl)methyl](methyl)amino}cyclobutan-1-ol is not as stable as some other compounds, and it is not as soluble in water as some other compounds.

Future Directions

There are several potential future directions for research on trans-2-{[(Furan-2-yl)methyl](methyl)amino}cyclobutan-1-ol. These include further studies on its biochemical and physiological effects, as well as its potential use in drug delivery systems. Additionally, further research could be conducted on the synthesis of trans-2-{[(Furan-2-yl)methyl](methyl)amino}cyclobutan-1-ol and its mechanism of action. Finally, research could be conducted on the potential use of trans-2-{[(Furan-2-yl)methyl](methyl)amino}cyclobutan-1-ol in the development of new drugs and drug delivery systems.